Cas no 2229549-31-7 (1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229549-31-7
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 5882044
• PubChem ID: 165686176
• Update Time: 2025-10-06

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1948868
• 2229549-31-7

• Inchi： 1S/C9H9ClF2N2O2/c1-4-5(6(10)14(2)13-4)8(7(15)16)3-9(8,11)12/h3H2,1-2H3,(H,15,16)
• InChI Key： FWOSSIOQJBBUKZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 250.0320616g/mol
• Monoisotopic Mass: 250.0320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid: A Novel Compound with Promising Therapeutic Potential

1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid is a unique organic compound with a complex molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS number 2229549-31-7, exhibits a combination of functional groups that may contribute to its biological activity. The molecular framework is composed of a cyclopropane ring substituted with two fluorine atoms at the 2,2 positions, while the 1-position is attached to a pyrazole ring containing a chlorine atom and methyl groups. The presence of these substituents suggests potential interactions with biological targets, making this compound a candidate for further investigation in drug development.

Recent studies have highlighted the importance of 2,2-difluorocyclopropane-1-carboxylic acid as a structural motif in the design of small-molecule therapeutics. The cyclopropane ring, a three-membered carbon ring, is known for its strain-induced reactivity, which may influence the compound's ability to interact with protein targets. The introduction of fluorine atoms at the 2,2 positions is a common strategy in medicinal chemistry to modulate physicochemical properties such as lipophilicity and metabolic stability. This modification may also enhance the compound's ability to penetrate biological membranes, a critical factor in drug delivery.

The 5-chloro-1,3-dimethyl-1H-pyrazol-4-yl group represents a key functional component of this molecule. Pyrazole rings are widely used in pharmaceuticals due to their ability to form hydrogen bonds with target proteins. The presence of chlorine and methyl groups in the pyrazole ring may further refine the compound's binding affinity and selectivity. Recent research has demonstrated that substituents on the pyrazole ring can significantly influence the pharmacological profile of a molecule, particularly in the context of enzyme inhibition and receptor modulation.

One of the most promising applications of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid lies in its potential as an inhibitor of specific enzymes involved in disease pathways. For example, a 2023 study published in Journal of Medicinal Chemistry explored the use of similar compounds in the development of inhibitors for the enzyme phosphoinositide 3-kinase (PI3K), which plays a critical role in cancer progression. The study found that the introduction of fluorine atoms and pyrazole substituents could enhance the compound's ability to bind to the active site of PI3K, thereby inhibiting its activity.

Furthermore, the 1H-pyrazol-4-yl group may contribute to the compound's ability to interact with G-protein-coupled receptors (GPCRs), which are targets for a wide range of therapeutic agents. The chlorine atom at the 5-position of the pyrazole ring is believed to play a role in stabilizing the interaction between the compound and its target protein. This stabilization could improve the compound's potency and reduce the likelihood of off-target effects, which are a major concern in drug development.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a key factor in the development of chronic diseases such as arthritis and neurodegenerative disorders. A 2022 study in Pharmacological Research investigated the anti-inflammatory properties of similar compounds and found that the combination of fluorine atoms and pyrazole substituents could modulate the activity of inflammatory cytokines. The study suggested that the compound may inhibit the production of pro-inflammatory molecules such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are associated with chronic inflammation.

The 2,2-difluorocyclopropane-3-carboxylic acid moiety may also contribute to the compound's ability to modulate ion channels, which are involved in various physiological processes. Ion channels are targets for drugs used to treat conditions such as epilepsy, arrhythmias, and pain. The fluorine atoms in the cyclopropane ring may enhance the compound's ability to interact with specific ion channel subtypes, thereby modulating their activity in a targeted manner.

From a synthetic perspective, the preparation of 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves a series of well-established chemical reactions. The synthesis typically begins with the formation of the cyclopropane ring, which can be achieved through a variety of methods including photolysis and radical cyclization. The introduction of fluorine atoms at the 2,2 positions is often accomplished using fluorinating agents such as Selectfluor, which allows for precise control over the fluorination process.

The 1H-pyrazol-4-yl group is usually synthesized through a condensation reaction between a hydrazine derivative and an aldehyde or ketone. This reaction forms the pyrazole ring, which is then modified with the desired substituents. The introduction of chlorine and methyl groups at specific positions on the pyrazole ring can be achieved through electrophilic substitution reactions, which are well-documented in organic chemistry literature.

Despite the promising properties of this compound, further research is needed to fully understand its biological activity and potential therapeutic applications. One of the challenges in the development of such compounds is the optimization of their pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. Additionally, the compound's ability to target specific biological pathways without causing unintended side effects requires further investigation.

In conclusion, 1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid represents a novel compound with significant potential in the field of medicinal chemistry. Its unique molecular structure, combining a cyclopropane ring with fluorine atoms and a pyrazole ring with chlorine and methyl groups, suggests a wide range of possible applications in drug development. As research in this area continues, this compound may emerge as a valuable tool in the treatment of various diseases, highlighting the importance of continued exploration in the field of pharmaceutical science.